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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183

An in-depth guide to Dioctyl Fumarate for researchers, scientists, and drug development
professionals.

Synonyms for Dioctyl Fumarate in Chemical
Literature

Dioctyl fumarate is known by a variety of names in chemical literature, patents, and
commercial products. A comprehensive list of these synonyms is provided below to aid
researchers in their literature searches and substance identification.
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Synonym Reference(s)
Bis(2-ethylhexyl) Fumarate [1112113114]
DOF [1][3]
Di(2-ethylhexyl) Fumarate [21[31[5]
di-2-Ethylhexyl fumarate [2]

2-BUTENEDIOIC ACID BIS(2-ETHYLHEXYL) 2]

ESTER

RC COMONOMER DOF [2113]
2-ETHYLHEXYL FUMARATE 2113]
Di-n-octyl fumarate [31[61[7]
FUMARIC ACID DIOCTYL ESTER [3][8]

Bis(2-ethylhexyl)Fumarate>FUMARIC ACID

3
DI(2-ETHYLHEXYL) ESTER 13

Bis(2-ethylhexyl) Fumarate, = 98.0% [3]

TIIBERQ2-ZTFILNFIL)TRATIL [4]

2-Butenedioic acid (E)-, bis(2-ethylhexyl) ester [4]

2-Butenedioic acid, bis(2-ethylhexyl) ester [4]

2-Butenedioic acid, bis(2-ethylhexyl) ester, (2E)-  [4]

2-Butenedioic acid, bis[(2S)-2-ethylhexyl] ester, )

(2E)-

2-Butenedioic acid, dioctyl ester [41[8]
2-Butenedioic acid, dioctyl ester, (2E)- [4]
Bis(2-ethylhexyl) (2E)-2-butenedioate [4]
Bis(2-ethylhexyl) (2E)-but-2-enedioate [4]
Bis(2-ethylhexyl) 2-butenedioate [4]
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Bis-(2-ethylhexyl)ester kyseliny fumarove [4]
Dioctylfumarat [6]
Fumarate de dioctyle [6]
TINROH I F IV [6]

C| S & Fo0t2olE [6]
fumarato de dioctilo [6]
(E)-2-Butenedioic acid dioctyl ester [61[7]
1,4-Dioctyl (2E)-2-butenedioate [6]
2-Butenedioic acid (2E)-, 1,4-dioctyl ester [6]
2-Butenedioic acid (2E)-, dioctyl ester [61[7]
2-Butenedioic acid (E)-, dioctyl ester [6][71[8]
2-Butenedioic acid, (E)-, dioctyl ester [61[7]
Ai3-33063 [6]7]
Dicapryl fumarate [6]
Dioctyl(2E)-2-butenedioate [61[7]
dioctylbut-2-enedioate [61[7]
Fumaric acid, dioctyl ester [61[71181[9]
di(2-ethylhexyl) fumarate [5]
MAXIMOL® FOK-670 [10]

Physicochemical Properties

A summary of the key physicochemical properties of Dioctyl Fumarate is presented below.
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Property Value Reference(s)
Molecular Formula C20H3604 [11121[3]
Molecular Weight 340.5 g/mol [11[2][3]
CAS Number 141-02-6 [1][21[3]
EC Number 205-448-2 [1][2]
Appearance Colorlfass- to <.':1Imost colorless (1]
clear liquid/oil
Melting Point -58 °C (lit.) [31[11]
Boiling Point 185 °C / 5mmHg [3][11]
Density 0.94 g/cm?3 [3][11]
Flash Point 190 °C [3]

Water Solubility

1.19 mg/L at 20°C

[3]

logP

7.94

[1]3]

Experimental Protocols
Synthesis of Dioctyl Fumarate

A common method for the production of Dioctyl Fumarate is through the esterification of

fumaric acid with 2-ethylhexanol.[5]

Materials:

e Fumaric acid

o 2-ethylhexanol (octyl alcohol)[10]

e Acid catalyst

Procedure:

o Fumaric acid is reacted with 2-ethylhexanol in the presence of an acid catalyst.[5]
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e The reaction mixture undergoes neutralization.[5]
e The product is washed to remove impurities.[5]
e Vacuum distillation is performed to obtain a high-purity Dioctyl Fumarate.[5]

Applications in Research and Development

Dioctyl fumarate is primarily utilized as a plasticizer and a co-monomer in various industrial
applications.

o Plasticizers: It is used to enhance the flexibility of polyvinyl acetate and PVC formulations.[5]

o Copolymers: Dioctyl fumarate can be used in copolymerization with monomers such as
styrene, acrylates, or butadiene to produce synthetic lubricants and coatings.[5]

e Resins: It can improve the properties of epoxy-based plasticizers for PVC stabilization.[5]

o Modifier: It is also used as a modifier to improve the softness or brittleness of various resins
and to adjust viscosity.[10]

Logical Relationships and Workflows

The following diagram illustrates the general synthesis process for Dioctyl Fumarate.
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General Synthesis Workflow for Dioctyl Fumarate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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